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Compound of Interest

2-Chloro-isonicotinic acid
Compound Name: ,
hydrazide

cat. No.: B1267567

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical, physical, and
biological properties of 2-Chloro-isonicotinic acid hydrazide. It includes detailed
experimental protocols, quantitative data summaries, and visualizations of its proposed
mechanism of action, designed to support research and development in medicinal chemistry
and drug discovery.

Core Properties

2-Chloro-isonicotinic acid hydrazide is a derivative of isonicotinic acid hydrazide (isoniazid),
a first-line antitubercular drug.[1] The introduction of a chlorine atom at the 2-position of the
pyridine ring modifies its physicochemical and biological properties.

Physicochemical Properties

Quantitative physicochemical data for 2-Chloro-isonicotinic acid hydrazide is not readily
available in public databases. The following table summarizes known and estimated properties.
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Property Value Source/Method
Molecular Formula CeHeCIN3O [1]
Molecular Weight 171.58 g/mol [1]
CAS Number 58481-04-2 [1]
Appearance Crystalline Powder Commercial Supplier Data
Melting Point 170-175 °C Commercial Supplier Data
Solubility ModerateIY soluble in water 2] (analog)

and organic solvents.
pKa Data not available
LogP Data not available

Spectral and Analytical Data

Detailed spectral data for 2-Chloro-isonicotinic acid hydrazide is not widely published. Data

for the precursor, 2-chloroisonicotinic acid, and related hydrazides are available and can be

used as a reference for characterization.

Expected Spectral Characteristics:

'H NMR: Signals corresponding to the protons on the pyridine ring and the hydrazide group.

e 13C NMR: Resonances for the carbon atoms of the pyridine ring and the carbonyl group.

e IR Spectroscopy: Characteristic peaks for N-H stretching (hydrazide), C=0 stretching

(amide), and C-ClI stretching.

o Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the

compound.

Synthesis and Purification

The primary route for the synthesis of 2-Chloro-isonicotinic acid hydrazide is through the

reaction of a 2-chloroisonicotinic acid derivative (such as the acid chloride or an ester) with
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hydrazine hydrate.[1]

Synthesis of 2-Chloroisonicotinic Acid (Precursor)

A common method for the preparation of 2-chloroisonicotinic acid involves the chlorination of a
suitable precursor followed by selective dechlorination.[3]

» Chlorination: Citrazinic acid is reacted with a chlorinating agent such as triphosgene in the
presence of a catalyst like tetramethylammonium chloride at elevated temperatures (120-145
°C) for 10-12 hours to yield 2,6-dichloro-isonicotinic acid.[3]

o Directed Dechlorination: The resulting 2,6-dichloro-isonicotinic acid undergoes a directed
dechlorination reaction with hydrazine hydrate at 45-65 °C.[3]

o Work-up: Excess hydrazine hydrate is removed, and the residue is dissolved in water. The
solution is heated to 95-100 °C, and an aqueous solution of copper sulfate is slowly added.
The pH is then adjusted to 9-12 with a base (e.g., NaOH).[3]

« |solation: After filtration and cooling, the solution is acidified to precipitate 2-chloroisonicotinic
acid.[3]

Synthesis of 2-Chloro-isonicotinic Acid Hydrazide

The following is a generalized protocol based on common methods for hydrazide synthesis.

« Esterification (Optional): 2-Chloroisonicotinic acid can be converted to its methyl or ethyl
ester by refluxing with the corresponding alcohol in the presence of a catalytic amount of
strong acid (e.g., H2S0a).

e Hydrazinolysis: The 2-chloroisonicotinic acid ester (1 equivalent) is dissolved in a suitable
solvent such as ethanol. Hydrazine hydrate (1.5-2 equivalents) is added, and the mixture is
refluxed for 4-6 hours.[4]

« |solation and Purification: The reaction mixture is cooled, and the precipitated solid is
collected by filtration. The crude product is washed with cold water and can be purified by
recrystallization from a suitable solvent like ethanol to yield pure 2-Chloro-isonicotinic acid
hydrazide.[4]
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Synthesis Workflow for 2-Chloro-isonicotinic Acid Hydrazide
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Caption: Synthesis workflow of 2-Chloro-isonicotinic acid hydrazide.

Biological Activity and Mechanism of Action
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The primary biological activity of 2-Chloro-isonicotinic acid hydrazide is its potential as an
antitubercular agent.[1]

Antitubercular Activity

Quantitative structure-activity relationship (QSAR) studies on a series of 2-substituted
isonicotinic acid hydrazides have been conducted. The antitubercular activity is typically
evaluated by determining the Minimum Inhibitory Concentration (MIC) against Mycobacterium
tuberculosis.

MIC (pg/mL) vs. M.

Compound Substituent (R) .
tuberculosis H37Rv

Isoniazid H 0.05
2-Chloro-isonicotinic acid

_ Cl 0.2
hydrazide
2-Methyl-isonicotinic acid

) CHs 0.4
hydrazide
2-Ethyl-isonicotinic acid

Cz2Hs 1.6

hydrazide

Data from Seydel et al., 1976

o Preparation of Drug Solutions: A stock solution of 2-Chloro-isonicotinic acid hydrazide is
prepared in a suitable solvent (e.g., DMSO) and then serially diluted in culture medium (e.g.,
Middlebrook 7H9 broth) to obtain a range of concentrations.

 Inoculum Preparation: A standardized inoculum of Mycobacterium tuberculosis H37Rv is
prepared to a specific turbidity, corresponding to a known bacterial density.

 Incubation: The drug dilutions are inoculated with the bacterial suspension and incubated at
37 °C for a defined period (typically 7-14 days).

e MIC Determination: The MIC is defined as the lowest concentration of the compound that
completely inhibits the visible growth of the bacteria.
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Proposed Mechanism of Action

The mechanism of action of 2-Chloro-isonicotinic acid hydrazide is believed to be analogous
to that of isoniazid.[5] It is a prodrug that requires activation by the mycobacterial catalase-
peroxidase enzyme, KatG.[5][6]

The activation process involves the oxidation of the hydrazide moiety, leading to the formation
of a reactive isonicotinoyl radical. This radical then covalently attaches to NAD* to form an
isonicotinoyl-NAD adduct.[5] This adduct acts as a potent inhibitor of the enoyl-acyl carrier
protein reductase (InhA), an essential enzyme in the mycolic acid biosynthesis pathway.[5] The
inhibition of InhA disrupts the formation of the mycobacterial cell wall, leading to bacterial cell
death. The reactivity of the pyridine nitrogen atom is considered essential for this biological
activity.[5]
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Proposed Mechanism of Action of 2-Chloro-isonicotinic Acid Hydrazide
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Caption: Proposed activation and inhibitory pathway of 2-Chloro-isonicotinic acid hydrazide.
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Other Applications

Besides its potential as an antitubercular agent, 2-Chloro-isonicotinic acid hydrazide serves
as a versatile intermediate in organic synthesis for the creation of various heterocyclic
compounds, including hydrazones, quinazolines, and Schiff bases.[7] It has also been utilized
as an organocatalyst in multi-component reactions for the synthesis of pyranopyrazoles.[1]

Conclusion

2-Chloro-isonicotinic acid hydrazide is a compound of significant interest in medicinal
chemistry, particularly in the context of developing new antitubercular agents. Its mechanism of
action, analogous to isoniazid, provides a solid foundation for further investigation and
derivatization to improve efficacy and overcome drug resistance. This guide provides essential
technical information to aid researchers in their exploration of this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chloro-isonicotinic
Acid Hydrazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267567#2-chloro-isonicotinic-acid-hydrazide-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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